3-[(1-Carboxylatovinyl)oxy]benzoate(2-)

• Molecular Formula: C10H6O5-2
• Molecular Weight: 206.15 g/mol
• IUPAC Name: 3-(1-carboxylatoethenoxy)benzoate
• InChI: InChI=1S/C10H8O5/c1-6(9(11)12)15-8-4-2-3-7(5-8)10(13)14/h2-5H,1H2,(H,11,12)(H,13,14)/p-2
• InChI Key: HGVAHYJMDVROLE-UHFFFAOYSA-L
• Canonical SMILES: C=C(C(=O)[O-])OC1=CC=CC(=C1)C(=O)[O-]

Description

3-[(1-Carboxylatovinyl)oxy]benzoate(2−) is an anionic organic compound with the molecular formula C₁₀H₇O₅²⁻ and an average molecular weight of 207.161 g/mol (monoisotopic mass: 207.029897 g/mol) . Its systematic IUPAC name is Benzoic acid, 3-[(1-carboxyethenyl)oxy]-, ion(1−), though its charge state can vary depending on protonation conditions, with the dianionic form (2−) being prevalent in alkaline aqueous solutions.

Key identifiers include its ChemSpider ID: 26949145 and alternative nomenclature such as 3-(1-carboxyvinyloxy)benzoate. Structural characterization methods like NMR, IR, and X-ray crystallography (often employing SHELX-family software for refinement ) are critical for confirming its geometry and electronic properties.

Comparison with Similar Compounds

Key Comparative Observations:

Functional Group Influence on Reactivity: The carboxylate groups in 3-[(1-Carboxylatovinyl)oxy]benzoate(2−) enhance its solubility in polar solvents and ability to act as a polydentate ligand, unlike the methyl ester in Methyl 2-((2-(p-tolyloxy)allyl)oxy)benzoate, which is more lipophilic . The amino group in 3-((2-(p-Tolyloxy)allyl)oxy)aniline introduces nucleophilic character, enabling participation in condensation reactions, whereas the carboxylate’s anionic nature favors electrostatic interactions .

Steric and Electronic Effects :

• Bulky tert-butyl substituents in 1-(3,5-Di-tert-butyl-4-...phenyl)ethan-1-one hinder π-stacking interactions, contrasting with the planar benzoate backbone of 3-[(1-Carboxylatovinyl)oxy]benzoate(2−), which may facilitate crystal packing or metal coordination .
• Electron-withdrawing groups (e.g., –COO⁻) in the target compound reduce electron density on the aromatic ring compared to electron-donating groups (–OCH₃, –NH₂) in analogs, altering UV-Vis absorption profiles .

Synthetic Efficiency: The highest yield (89%) for Methyl 2-((2-(p-tolyloxy)allyl)oxy)benzoate suggests favorable kinetics in esterification reactions, whereas lower yields for amino- and ketone-substituted derivatives (35–43%) indicate challenges in stabilizing reactive intermediates .

Spectroscopic Signatures :

• ¹H NMR spectra of methyl ester derivatives show deshielded protons near electron-withdrawing groups (δ 7.80–8.10), absent in the carboxylate due to deprotonation. IR spectra would similarly differ, with carboxylates exhibiting strong asymmetric stretching (~1600 cm⁻¹) versus ester carbonyls (~1720 cm⁻¹) .